1-Thia-4-azaspiro[4.4]nonane-3-carboxylic acid hydrochloride

Specification

• CAS No.: 90087-86-8
• Molecular Formula: C8H14ClNO2S
• Molecular Weight: 223.72 g/mol
• IUPAC Name: 1-thia-4-azaspiro[4.4]nonane-3-carboxylic acid;hydrochloride
• Standard InChI: InChI=1S/C8H13NO2S.ClH/c10-7(11)6-5-12-8(9-6)3-1-2-4-8;/h6,9H,1-5H2,(H,10,11);1H
• Standard InChI Key: NFIOZGZQQXPNAL-UHFFFAOYSA-N
• SMILES: C1CCC2(C1)NC(CS2)C(=O)O.Cl
• Canonical SMILES: C1CCC2(C1)NC(CS2)C(=O)O.Cl

Introduction

Chemical Identity and Structure

1-Thia-4-azaspiro[4.4]nonane-3-carboxylic acid hydrochloride is characterized by its unique spirocyclic structure. The compound has been assigned two CAS registry numbers in different databases: 804425-95-4 and 90087-86-8. This bicyclic compound contains a thiazolidine ring (1-thia-4-aza) connected via a spiro junction to a cyclopentane ring (spiro[4.4]nonane), with a carboxylic acid group at position 3. The nitrogen atom is protonated, with chloride serving as the counter-ion in the hydrochloride salt form.

The molecular formula is C8H14ClNO2S with a calculated molecular weight of 223.72 g/mol. The structure can be represented using the IUPAC name "1-thia-4-azaspiro[4.4]nonane-3-carboxylic acid;hydrochloride," which accurately reflects its structural components and connectivity.

Table 1: Chemical Identity of 1-Thia-4-azaspiro[4.4]nonane-3-carboxylic acid hydrochloride

Property	Value
CAS Number	804425-95-4, 90087-86-8
Molecular Formula	C8H14ClNO2S
Molecular Weight	223.72 g/mol
IUPAC Name	1-thia-4-azaspiro[4.4]nonane-3-carboxylic acid;hydrochloride

Desired Concentration	Required Volume for Different Amounts
	1 mg	5 mg	10 mg
1 mM	4.4643 mL	22.3214 mL	44.6429 mL
5 mM	0.8929 mL	4.4643 mL	8.9286 mL
10 mM	0.4464 mL	2.2321 mL	4.4643 mL

Data derived from GlpBio product information

Hazard Category	Classification	Pictogram
Skin irritation	Category 2	GHS07 (Exclamation mark)
Eye irritation	Category 2A	GHS07 (Exclamation mark)
Specific target organ toxicity - single exposure	Category 3, Respiratory system	GHS07 (Exclamation mark)

The compound carries the signal word "Warning" and the following hazard statements:

• H315: Causes skin irritation

• H319: Causes serious eye irritation

• H335: May cause respiratory irritation

Safe handling of this compound requires appropriate precautionary measures, including using protective gloves, eye protection, and working in a well-ventilated area. In case of skin contact, washing with plenty of soap and water is recommended. For eye contact, rinsing cautiously with water for several minutes and removing contact lenses if present is advised. If irritation persists, medical attention should be sought.

The compound should be stored in a well-ventilated place in a tightly closed container. For disposal, the material and its container must be disposed of in accordance with local, regional, and national regulations.